Cas no 110268-39-8 (Calenduladiol 3-O-Palmitate)

• Product Name: Calenduladiol 3-O-Palmitate
• CAS No: 110268-39-8
• MF: C₄₆H₈₀O₃
• MW: 681.125615119934
• CID: 2074268
• PubChem ID: 101634610
• Update Time: 2025-04-21

Calenduladiol 3-O-Palmitate Chemical and Physical Properties

Names and Identifiers

• 16beta-hydroxylupeol 3-O-palmitate
• 16beta-hydroxylupeol-3-O-palmitate
• 16beta-hydroxylupeolyl-3-hexadecanoate
• 16β-Hydroxylupeol 3-O-palmitate
• 3beta,16beta-dihydroxylupeol 3-palmitate
• 3beta-Palmitoyloxy-16beta-hydroxylup-20-ene
• calendulaliol 3-O-palmitate
• 110268-39-8
• Calenduladiol 3-O-Palmitate

• Inchi： 1S/C46H80O3/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-40(48)49-39-28-30-43(6)36(42(39,4)5)27-31-45(8)37(43)25-24-35-41-34(33(2)3)26-29-44(41,7)38(47)32-46(35,45)9/h34-39,41,47H,2,10-32H2,1,3-9H3/t34-,35+,36-,37+,38-,39-,41+,43-,44+,45+,46+/m0/s1
• InChI Key： DSAMWSFCGLZQHC-RBMVAVJMSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@H](CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]23C)OC(CCCCCCCCCCCCCCC)=O)[C@H]2[C@H](C(=C)C)CC[C@@]21C

Computed Properties

• Exact Mass: 680.61074641g/mol
• Monoisotopic Mass: 680.61074641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 17
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids